Cas no 55238-18-1 (N-(2-Chlorophenyl)-N-propylamine)
N-(2-Chlorophenyl)-N-propylamine is a chlorinated aromatic amine derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a 2-chlorophenyl group and a propylamine moiety, offers reactivity suitable for further functionalization, such as reductive amination or coupling reactions. The compound's chlorine substituent enhances its utility in cross-coupling reactions, while the propyl chain provides moderate lipophilicity, which may be advantageous in drug design. This intermediate is typically handled under controlled conditions due to its amine functionality, requiring inert atmospheres or anhydrous environments for stability. Its purity and well-defined structure make it a reliable building block for specialized chemical synthesis.
55238-18-1 structure
Product Name:N-(2-Chlorophenyl)-N-propylamine
CAS No:55238-18-1
MF:C9H12ClN
MW:169.651281356812
CID:1072750
PubChem ID:15178510
Update Time:2025-10-29
N-(2-Chlorophenyl)-N-propylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Chlorophenyl)-N-propylamine
- Benzenamine,2-chloro-N-propyl-
- Benzenamine, 2-chloro-N-propyl-
- MFCD03210918
- DTXSID70569654
- 2-chloro-N-propylaniline
- HKWGYBJTIFPBHL-UHFFFAOYSA-N
- SCHEMBL7533377
- AKOS000239371
- 55238-18-1
-
- MDL: MFCD03210918
- Inchi: 1S/C9H12ClN/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6,11H,2,7H2,1H3
- InChI Key: HKWGYBJTIFPBHL-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NCCC
Computed Properties
- Exact Mass: 169.0658271g/mol
- Monoisotopic Mass: 169.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12Ų
N-(2-Chlorophenyl)-N-propylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629384-5g |
2-Chloro-N-propylaniline |
55238-18-1 | 98% | 5g |
¥22876.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629384-10g |
2-Chloro-N-propylaniline |
55238-18-1 | 98% | 10g |
¥29106.00 | 2024-05-09 |
N-(2-Chlorophenyl)-N-propylamine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
55238-18-1 (N-(2-Chlorophenyl)-N-propylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk